Cas no 152841-82-2 (2,3,5-Phenanthrenetriol,9,10-dihydro-4-methoxy-)

• Product Name: 2,3,5-Phenanthrenetriol,9,10-dihydro-4-methoxy-
• CAS No: 152841-82-2
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 161050
• Update Time: 2024-03-01

2,3,5-Phenanthrenetriol,9,10-dihydro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Phenanthrenetriol,9,10-dihydro-4-methoxy-
• EphemerantholC
• 2,3,5-Phenanthrenetriol, 9,10-dihydro-4-methoxy-

• Inchi： 1S/C15H14O4/c1-19-15-13-9(7-11(17)14(15)18)6-5-8-3-2-4-10(16)12(8)13/h2-4,7,16-18H,5-6H2,1H3
• InChI Key： LOICISWPCCICIA-UHFFFAOYSA-N
• SMILES： C1=C2C(C3=C(CC2)C=CC=C3O)=C(OC)C(O)=C1O

Computed Properties

• Exact Mass: 258.089
• Monoisotopic Mass: 258.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9A^2
• XLogP3: 1.989

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 538.3±50.0 °C(Predicted)
• pka: 9.38±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes